Cas no 79128-71-5 (Methyl 3-(Methylsulfonyl)aminothiophene-2-carboxylate)

Methyl 3-(Methylsulfonyl)aminothiophene-2-carboxylate is a specialized thiophene-based compound featuring both methylsulfonylamino and methyl ester functional groups. Its unique structure makes it a valuable intermediate in organic synthesis, particularly in the development of pharmaceuticals and agrochemicals. The methylsulfonylamino group enhances reactivity and stability, while the ester moiety offers versatility for further derivatization. This compound is particularly useful in heterocyclic chemistry, where it serves as a precursor for bioactive molecules. Its well-defined reactivity profile and compatibility with various synthetic conditions make it a reliable choice for researchers seeking to construct complex thiophene derivatives with precision.

Methyl 3-(Methylsulfonyl)aminothiophene-2-carboxylate structure

79128-71-5 structure

Product Name:Methyl 3-(Methylsulfonyl)aminothiophene-2-carboxylate

CAS No:79128-71-5

MF:C₇H₉NO₄S₂

MW:235.28065943718

MDL:MFCD00126700

CID:2083644

PubChem ID:2820039

Update Time:2025-05-28

Methyl 3-(Methylsulfonyl)aminothiophene-2-carboxylate Chemical and Physical Properties

Names and Identifiers

- Methyl 3-(Methylsulfonamido)thiophene-2-carboxylate
- STL081071
- HMS554J06
- CS-0314545
- DTXSID801203172
- MFCD00126700
- AC6836
- Oprea1_158017
- 2-Thiophenecarboxylic acid, 3-[(methylsulfonyl)amino]-, methyl ester
- methyl 3-(methanesulfonamido)thiophene-2-carboxylate
- 9N-379S
- DB-230717
- methyl 3-[(methylsulfonyl)amino]thiophene-2-carboxylate
- SCHEMBL17900443
- SY026757
- AKOS003829815
- Methyl3-(Methylsulfonamido)thiophene-2-carboxylate
- Maybridge1_004604
- Methyl 3-[(methylsulfonyl)amino]-2-thiophenecarboxylate
- methyl 3-methanesulfonamidothiophene-2-carboxylate
- 79128-71-5
- Methyl 3-(Methylsulfonyl)aminothiophene-2-carboxylate
- MDL： MFCD00126700
- Inchi： 1S/C7H9NO4S2/c1-12-7(9)6-5(3-4-13-6)8-14(2,10)11/h3-4,8H,1-2H3
- InChI Key： JDRDODRTERMXSR-UHFFFAOYSA-N
- SMILES： S(C)(NC1C=CSC=1C(=O)OC)(=O)=O

Computed Properties

Exact Mass: 234.99700
Monoisotopic Mass: 234.99730012Da
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 5
Heavy Atom Count: 14
Rotatable Bond Count: 4
Complexity: 308
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 1.3
Topological Polar Surface Area: 109Å²

Experimental Properties

PSA: 109.09000
LogP: 2.06000

Methyl 3-(Methylsulfonyl)aminothiophene-2-carboxylate Pricemore >>

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